Cas no 2321337-60-2 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}prop-2-enamide)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}prop-2-enamide
• CAS No: 2321337-60-2
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• CID: 5815265
• PubChem ID: 131703218
• Update Time: 2025-10-22

(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)acrylamide
• (E)-3-(1,3-benzodioxol-5-yl)-N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]prop-2-enamide
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}prop-2-enamide
• F6571-2318
• AKOS040704712
• 3-(Benzo[d][1,3]dioxol-5-yl)-N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)acrylamide
• 2321337-60-2

• Inchi： 1S/C18H23NO5/c20-9-10-24-18(7-1-2-8-18)12-19-17(21)6-4-14-3-5-15-16(11-14)23-13-22-15/h3-6,11,20H,1-2,7-10,12-13H2,(H,19,21)/b6-4+
• InChI Key： AKEMLMBNZQEFHE-GQCTYLIASA-N
• SMILES： O(CCO)C1(CNC(/C=C/C2=CC=C3C(=C2)OCO3)=O)CCCC1

Computed Properties

• Exact Mass: 333.15762283g/mol
• Monoisotopic Mass: 333.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77Ų

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}prop-2-enamide

Compound CAS No. 2321337-60-2: (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}prop-2-enamide

The compound with CAS No. 2321337-60-2, named as (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}prop-2-enamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of recent research studies, particularly in the context of its biological activity, synthesis optimization, and application in drug development.

The structure of this compound is characterized by a benzodioxole ring (a fused benzene and dioxole moiety), which is known for its stability and ability to participate in various chemical reactions. The cyclopentyl group attached to the molecule adds flexibility and may influence the compound's pharmacokinetic properties. Additionally, the presence of a hydroxyethoxy group introduces hydrophilic characteristics, potentially enhancing solubility and bioavailability.

Recent studies have focused on the synthesis of this compound, aiming to optimize reaction conditions for higher yield and purity. Researchers have explored various catalysts and reaction pathways, including transition metal-catalyzed coupling reactions and enzymatic synthesis methods. These advancements have not only improved the synthesis process but also opened new avenues for large-scale production.

In terms of biological activity, this compound has shown promising results in preliminary assays. It exhibits antimicrobial properties, particularly against gram-positive bacteria, which could make it a candidate for developing new antibiotics. Furthermore, studies suggest that it may possess anti-inflammatory effects, making it a potential lead compound for treating inflammatory diseases.

The application of this compound in drug delivery systems has also been explored. Its structure allows for functionalization, enabling the attachment of targeting ligands or drug molecules. This property makes it a versatile platform for designing targeted drug delivery systems and nanomedicines.

From an environmental perspective, researchers have investigated the biodegradation potential of this compound. Initial findings indicate that it undergoes microbial degradation under specific conditions, which is crucial for assessing its environmental impact and ensuring sustainable use.

In conclusion, the compound with CAS No. 2321337-60-2 represents a valuable addition to the arsenal of organic molecules with diverse applications. Its unique structure, combined with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for future research and development in pharmaceuticals, materials science, and beyond.